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For researchers, scientists, and drug development professionals, the precise characterization

of novel therapeutics is paramount. In the rapidly advancing field of antibody-drug conjugates

(ADCs), two key metrics—DC50 and Dmax—provide critical insights into the efficacy and

potency of a given molecule. This guide provides an in-depth, objective comparison of

methodologies to determine these values for "Conjugate 74," a model ADC platform, and its

derivatives.

Here, we define DC50 as the drug-conjugate concentration that elicits 50% of the maximum

possible biological response (e.g., cytotoxicity), a direct measure of the conjugate's potency.

Dmax represents the maximum observed effect, or the efficacy of the conjugate at saturating

concentrations. Understanding these parameters is essential for ranking derivative candidates

and predicting their therapeutic potential.[1][2]

The following sections will detail the experimental choices, provide step-by-step protocols, and

present a framework for data interpretation, grounded in established scientific principles for

ADC characterization.[3][4][5]
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Section 1: The Central Role of the Linker in ADC
Performance
An ADC's efficacy is not solely dependent on the antibody's specificity or the payload's

potency; the linker connecting them is a critical determinant of success.[6][7] The choice of

linker chemistry—be it cleavable or non-cleavable—profoundly influences the ADC's stability in

circulation, its pharmacokinetic profile, and the efficiency of payload release at the target site.

[8][9]

Cleavable Linkers: These are designed to release the payload in response to specific

triggers within the tumor microenvironment or inside the cancer cell, such as changes in pH,

the presence of specific enzymes like cathepsins, or a high glutathione concentration.[6][10]

This strategy can lead to a "bystander effect," where the released payload can kill adjacent,

antigen-negative tumor cells.[11]

Non-cleavable Linkers: These linkers remain intact until the entire ADC is internalized and

the antibody component is degraded in the lysosome.[4][10] This approach offers greater

stability in circulation and can reduce off-target toxicity, but it requires efficient internalization

and degradation for the payload to become active.[9]

The derivatives of Conjugate 74 explored in this guide feature distinct linker technologies.

Evaluating their DC50 and Dmax values allows for a direct comparison of how these linker

strategies impact overall performance.

Section 2: Physicochemical Characterization of
Conjugate 74 Derivatives
Before assessing biological activity, it is crucial to determine the physicochemical properties of

each ADC derivative, most importantly the Drug-to-Antibody Ratio (DAR).[12][13] The DAR,

which is the average number of drug molecules conjugated to each antibody, directly impacts

both the efficacy and potential toxicity of the ADC.[11][14] An inconsistent or poorly

characterized DAR can lead to irreproducible results in downstream functional assays.

Several methods are employed to determine the DAR, each with its own advantages:
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UV-Vis Spectrophotometry: A straightforward method based on the Beer-Lambert law, which

uses the absorbance of the ADC at different wavelengths to calculate the average DAR.[15]

Hydrophobic Interaction Chromatography (HIC): A widely used and robust method that

separates ADC species based on the number of conjugated drug molecules, allowing for the

determination of the DAR distribution.[11][15]

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides a precise

mass of the intact ADC, which can be used to calculate the DAR and identify different drug-

loaded species.[11][16]

For the Conjugate 74 derivatives, a combination of HIC and LC-MS is recommended for a

comprehensive characterization of both the average DAR and the distribution of species.[15]

[16]

Illustrative Data: Physicochemical Properties of Conjugate 74
Derivatives
The following table presents hypothetical, yet representative, data for three derivatives of

Conjugate 74, each featuring a different linker but the same antibody and payload.

Derivative Linker Type
Average DAR (by
HIC)

% Monomer (by
SEC)

Conjugate 74-A
Valine-Citrulline

(Enzyme-cleavable)
3.9 98.5%

Conjugate 74-B
Hydrazone (pH-

sensitive)
4.1 97.2%

Conjugate 74-C
Thioether (Non-

cleavable)
3.8 99.1%

This initial characterization ensures that the batches are of high quality and that any observed

differences in biological activity can be confidently attributed to the linker chemistry rather than

to variations in drug loading or aggregation.
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Section 3: Determining Potency and Efficacy (DC50 &
Dmax) via In Vitro Cytotoxicity Assays
The core of ADC characterization lies in assessing its ability to kill target cancer cells. In vitro

cytotoxicity assays are the primary method for determining the DC50 and Dmax values,

providing a quantitative measure of the ADC's potency and efficacy.[3][17]

The selection of the appropriate assay is critical. The choice often depends on the mechanism

of action of the payload and the desired experimental throughput. Common methods include:

Tetrazolium-based Assays (e.g., MTT, XTT): These colorimetric assays measure the

metabolic activity of viable cells.[5][17] Metabolically active cells reduce a tetrazolium salt to

a colored formazan product, the amount of which is proportional to the number of living cells.

[18]

Luminescence-based Assays (e.g., CellTiter-Glo®): This assay quantifies ATP, an indicator of

metabolically active cells. The amount of ATP is directly proportional to the number of viable

cells in culture.[18] This method is known for its high sensitivity and broad linear range.

Real-time Viability Assays: These methods allow for the continuous monitoring of cell health

over the course of the experiment, providing more dynamic information than endpoint

assays.

For this guide, we will detail the protocol for the CellTiter-Glo® Luminescent Cell Viability Assay

due to its robustness and sensitivity.

Experimental Workflow: In Vitro Cytotoxicity
The overall workflow involves treating target cells with serially diluted ADC, quantifying cell

viability after an incubation period, and then analyzing the data to calculate DC50 and Dmax.
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Phase 1: Cell Culture & Seeding

Phase 2: ADC Treatment

Phase 3: Data Acquisition & Analysis

1. Culture Target Cells
(e.g., SK-BR-3, HER2+)

2. Harvest & Count Cells

3. Seed Cells in 96-well Plates
(e.g., 5,000 cells/well)

4. Prepare Serial Dilutions
of Conjugate 74 Derivatives

5. Add Diluted ADCs to Cells

6. Incubate for 96 hours

7. Add CellTiter-Glo® Reagent

8. Measure Luminescence

9. Plot Dose-Response Curve

10. Calculate DC50 & Dmax

Click to download full resolution via product page

Workflow for determining ADC cytotoxicity.

Detailed Protocol: CellTiter-Glo® Luminescent Cell Viability Assay
This protocol is a self-validating system, including essential controls to ensure data integrity.

Materials:
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Target cancer cell line (e.g., HER2-positive SK-BR-3) and appropriate culture medium.

White, opaque-walled 96-well plates suitable for luminescence assays.

Conjugate 74 derivatives (A, B, C), unconjugated antibody (negative control), and free

payload (positive control).

CellTiter-Glo® Luminescent Cell Viability Assay kit.

Luminometer (plate reader).

Procedure:

Cell Seeding:

Culture target cells to a logarithmic growth phase.

Trypsinize, count, and resuspend cells to a final concentration of 5 x 10⁴ cells/mL.

Dispense 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well).

Incubate the plate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

ADC Treatment:[4]

Prepare a 2X stock of the highest concentration for each test article (Conjugate 74

derivatives, unconjugated antibody, free payload) in culture medium.

Perform serial dilutions (e.g., 1:5) in culture medium to create a dose-response range

(typically from ~10 µg/mL down to pg/mL).

Carefully remove the medium from the cells and add 100 µL of the diluted compounds to

the respective wells.

Crucial Controls: Include wells with cells treated with medium only (vehicle control, 100%

viability) and wells with a cell-lysing agent or high concentration of free payload (0%

viability).
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Incubation:

Incubate the plates for a period relevant to the payload's mechanism of action, typically 72

to 120 hours, at 37°C in a 5% CO₂ incubator.

Data Acquisition:

Remove the plates from the incubator and allow them to equilibrate to room temperature

for approximately 30 minutes.[18]

Add CellTiter-Glo® Reagent to each well in a volume equal to the culture medium volume

(100 µL).[18]

Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure the luminescence using a plate reader.

Data Analysis:

Subtract the average background luminescence (from wells with medium only) from all

experimental wells.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control: % Viability = (Luminescence_Sample / Luminescence_VehicleControl) * 100

Plot the % Viability against the logarithm of the ADC concentration.

Fit the data to a four-parameter logistic (4PL) non-linear regression model to determine

the DC50 and Dmax values. The Dmax is calculated as 100 - Bottom Plateau (%).[2]

Section 4: Comparative Analysis and Interpretation
By applying the described protocols, we can generate dose-response curves for each

Conjugate 74 derivative and derive their comparative DC50 and Dmax values.
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Illustrative Data: Cytotoxicity of Conjugate 74 Derivatives on SK-BR-
3 Cells

Derivative DC50 (ng/mL) Dmax (%) Interpretation

Conjugate 74-A 5.2 95.8

High potency and high

efficacy, likely due to

efficient enzymatic

cleavage and payload

release.

Conjugate 74-B 15.8 94.5

Moderate potency,

suggesting that the

pH-driven release

mechanism is

effective but

potentially slower or

less complete than

enzymatic cleavage in

this cell line.

Conjugate 74-C 85.3 82.1

Lower potency and

efficacy, indicating

that the rate of ADC

degradation required

for a non-cleavable

linker is the limiting

factor for activity in

this context.

Unconjugated Ab >10,000 < 5

No significant

cytotoxicity, confirming

that the killing effect is

dependent on the

payload.

Free Payload 0.8 98.2

Very high potency, as

expected for an

unconjugated

cytotoxic agent.
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Causality Behind the Results:

The differences in DC50 and Dmax values can be directly attributed to the linker technology.[8]

Conjugate 74-A, with its enzyme-cleavable linker, shows the highest potency among the

conjugates. This is because many cancer cells, like SK-BR-3, have high levels of lysosomal

proteases (e.g., Cathepsin B) that efficiently cleave the linker, leading to rapid intracellular

release of the payload.[6][19]

Conjugate 74-B's moderate potency suggests that while the acidic environment of the

endosomes and lysosomes facilitates payload release, this process may be less efficient

than the enzymatic cleavage of Conjugate 74-A.[6]

Conjugate 74-C's lower performance is characteristic of non-cleavable linkers, which depend

entirely on the proteolytic degradation of the antibody backbone to release the payload-

amino acid adduct.[4] This process is often slower and may result in a payload metabolite

with slightly reduced activity, leading to a lower Dmax.

Visualizing the ADC Mechanism of Action
The following diagram illustrates the generalized pathway for an ADC like Conjugate 74-A, from

binding to the induction of apoptosis.
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(e.g., HER2)
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2. Receptor-Mediated
Endocytosis

Early Endosome

3. Trafficking to Lysosome

4. Linker Cleavage
(Enzymatic)

5. Free Payload
Released

6. Payload Binds
Intracellular Target

(e.g., Tubulin)

7. Cell Cycle Arrest
& Apoptosis
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General mechanism of action for an ADC.
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Conclusion
This guide outlines a robust, self-validating framework for determining and comparing the DC50

and Dmax values of ADC candidates, using the hypothetical Conjugate 74 platform as an

example. The data clearly demonstrates that linker chemistry is a pivotal factor influencing ADC

potency and efficacy.[7] The enzyme-cleavable linker in Conjugate 74-A provided the most

potent cytotoxic effect in this model system.

By integrating rigorous physicochemical characterization with carefully controlled in vitro

cytotoxicity assays, researchers can generate high-quality, reproducible data. This enables

confident, data-driven decisions in the selection and optimization of ADC candidates, ultimately

accelerating the development of next-generation targeted cancer therapies.

References
Su, D., et al. (2021, June 23). Linker Design Impacts Antibody-Drug Conjugate

Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency.

Frontiers in Pharmacology. Retrieved from [Link]

AACR Journals. (2025, April 21). Abstract 5482: In vitro assays for prediction of ADC

hematological toxicities: contribution of antibody, linker, and payload. AACR Publications.

Retrieved from [Link]

SCIEX. (n.d.). A streamlined workflow for the determination of the drug-to-antibody ratio

(DAR) of antibody-drug conjugates (ADCs). Retrieved from [Link]

Phenomenex. (2026, February 18). What is Drug Antibody Ratio (DAR) in Biotherapeutics?.

Retrieved from [Link]

Beck, A., et al. (n.d.). Analytical methods for physicochemical characterization of antibody

drug conjugates. Taylor & Francis Online. Retrieved from [Link]

Precise PEG. (n.d.). Key Factors in ADC Linker Chemistry: Enhancing Drug Efficacy.

Retrieved from [Link]

WuXi Biologics. (n.d.). Antibody-Drug Conjugate Assays | In Vitro Assays Services. Retrieved

from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://precisepeg.com/blogs/posts/key-factors-in-adc-linker-chemistry-enhancing-drug-efficacy-1
https://www.frontiersin.org/articles/10.3389/fphar.2021.687926/full
https://aacrjournals.org/cancerres/article/82/12_Supplement/5482/700548/Abstract-5482-In-vitro-assays-for-prediction-of
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/Streamlined-Workflow-for-DAR.pdf
https://www.phenomenex.com/blogs/what-is-drug-antibody-ratio-dar-in-biotherapeutics/
https://www.tandfonline.com/doi/full/10.4161/mabs.27991
https://www.precispeg.com/article-72-key-factors-in-adc-linker-chemistry-enhancing-drug-efficacy.html
https://www.wuxibiologics.com/adc-bioassays/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sygnature Discovery. (n.d.). Linker Technologies in ADCs: How They Impact Efficacy &

Stability. Retrieved from [Link]

Shimadzu. (n.d.). LCMS 163 - drug analysis to antibody ratio and drug distribution. Retrieved

from [Link]

Xu, K., et al. (2013, May 15). Characterization of the drug-to-antibody ratio distribution for

antibody-drug conjugates in plasma/serum. PubMed. Retrieved from [Link]

MDPI. (2026, January 3). Integrating In Vitro Analytics for Improved Antibody–Drug

Conjugate Candidate Selection. Retrieved from [Link]

Adem, Y. T., et al. (n.d.). Analytical methods for physicochemical characterization of antibody

drug conjugates. PubMed Central. Retrieved from [Link]

Creative Biolabs. (n.d.). ADC In Vitro Cytotoxicity Evaluation Service. Retrieved from [Link]

Pharma Focus America. (2025, May 19). Analytical Techniques for Antibody-Drug

Conjugates. Retrieved from [Link]

Springer Protocols. (n.d.). Determination of ADC Cytotoxicity in Immortalized Human Cell

Lines. Retrieved from [Link]

ResearchGate. (n.d.). Physicochemical characterization of ADCs. Retrieved from [Link]

Bioanalysis Zone. (2025, July 1). Key assays and analytical techniques for the development

of antibody drug conjugates. Retrieved from [Link]

MDPI. (2020, December 14). Analytical Methods for the Detection and Quantification of

ADCs in Biological Matrices. Retrieved from [Link]

National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay

Guidance Manual. NCBI Bookshelf. Retrieved from [Link]

Bio-Techne. (n.d.). Targeted Protein Degradation. Retrieved from [Link]

Drug Target Review. (2025, May 8). Optimising analytical strategies for ADC development.

Retrieved from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.sygnaturediscovery.com/blog/linker-technologies-in-adcs-how-they-impact-efficacy-stability
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/lcms/applications/application_note/14106/lcms-163.pdf
https://pubmed.ncbi.nlm.nih.gov/23574971/
https://www.mdpi.com/1422-0067/25/1/568
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3984339/
https://www.creative-biolabs.com/adc/adc-in-vitro-cytotoxicity-evaluation-service.htm
https://www.pharmafocusamerica.com/analytical-instrumentation/analytical-techniques-for-antibody-drug-conjugates
https://protocols.link/protocol/determination-of-adc-cytotoxicity-in-immortalized-human-cell-lines/
https://www.researchgate.net/figure/Physicochemical-characterization-of-ADCs-A-Hydrophobic-Interaction-Chromatograms_fig1_344400512
https://www.bioanalysis-zone.com/key-assays-and-analytical-techniques-for-the-development-of-antibody-drug-conjugates/
https://www.mdpi.com/1424-8247/13/12/463
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.bio-techne.com/research-and-diagnostics/targeted-protein-degradation
https://www.drugtargetreview.com/article/140220/optimising-analytical-strategies-for-adc-development/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). (A) Dose response curves, DC50 and Dmax calculations for

compounds. Retrieved from [Link]

bioRxiv. (2024, November 8). Interpretable PROTAC degradation prediction with structure-

informed deep ternary attention framework. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Protein Degraders | Targeted Protein Degradation | Bio-Techne [bio-techne.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. ADC In Vitro Cytotoxicity Evaluation Service - Creative Biolabs [creative-biolabs.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. benchchem.com [benchchem.com]

6. adc.bocsci.com [adc.bocsci.com]

7. precisepeg.com [precisepeg.com]

8. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via
Modulating the Stability and Payload Release Efficiency - PMC [pmc.ncbi.nlm.nih.gov]

9. The Importance of Drug Conjugate Linker Design: Effect on the Pharmacokinetic (PK),
Drug Efficacy, and Toxicity Profiles - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

10. sygnaturediscovery.com [sygnaturediscovery.com]

11. blog.crownbio.com [blog.crownbio.com]

12. What is Drug Antibody Ratio (DAR) in Biotherapeutics? [phenomenex.com]

13. Analytical methods for physicochemical characterization of antibody drug conjugates -
PMC [pmc.ncbi.nlm.nih.gov]

14. lcms.cz [lcms.cz]

15. Analysis Method for Drug-to-Antibody Ratio (DAR) of Antibody-drug Conjugates
[bocsci.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.researchgate.net/figure/A-Dose-response-curves-DC-50-and-Dmax-calculations-for-compounds-7-JPS014-9_fig5_342203378
https://www.biorxiv.org/content/10.1101/2023.08.14.553259v3
https://www.benchchem.com/product/b12382462?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bio-techne.com/research-areas/targeted-protein-degradation/protein-degraders
https://pdf.benchchem.com/15542/Application_Note_Determination_of_DC50_and_Dmax_for_a_Thalidomide_Based_PROTAC.pdf
https://www.creative-biolabs.com/adc/adc-in-vitro-cytotoxicity-assay.htm
https://pdf.benchchem.com/8104/A_Comparative_Guide_to_In_Vitro_Cytotoxicity_Assays_for_Antibody_Drug_Conjugates_Featuring_PEGylated_Linkers.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Antibody_Drug_Conjugates_ADCs_Utilizing_a_HO_PEG14_OH_Linker.pdf
https://adc.bocsci.com/resource/linker-technologies-in-adcs-how-they-impact-efficacy-stability.html
https://precisepeg.com/blogs/posts/key-factors-in-adc-linker-chemistry-enhancing-drug-efficacy-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC8262647/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8262647/
https://dmpkservice.wuxiapptec.com/blogs/52-the-importance-of-drug-conjugate-linker-design-effect-on-the-pharmacokinetic-pk-drug-efficacy-and-toxicity-profiles/
https://dmpkservice.wuxiapptec.com/blogs/52-the-importance-of-drug-conjugate-linker-design-effect-on-the-pharmacokinetic-pk-drug-efficacy-and-toxicity-profiles/
https://www.sygnaturediscovery.com/blog/linker-technologies-in-adcs/
https://blog.crownbio.com/key-assays-and-analytical-techniques-for-the-development-of-antibody-drug-conjugates
https://www.phenomenex.com/our-company/phenomenex-blog/industry-blogs/biopharmaceuticals/dar
https://pmc.ncbi.nlm.nih.gov/articles/PMC3092617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3092617/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/1872796_LCMS_163_drug_analysis_to_antibody_ratio_and_drug_distribution_ebook_b6c3576f2d/1872796_LCMS-163_drug_analysis_to_antibody_ratio_and_drug_distribution_ebook.pdf
https://www.bocsci.com/blog/analysis-method-for-drug-to-antibody-ratio-dar-of-antibody-drug-conjugates/
https://www.bocsci.com/blog/analysis-method-for-drug-to-antibody-ratio-dar-of-antibody-drug-conjugates/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. sciex.com [sciex.com]

17. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature
Experiments [experiments.springernature.com]

18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

19. Integrating In Vitro Analytics for Improved Antibody–Drug Conjugate Candidate Selection
- PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Determining DC50 and Dmax Values for Conjugate 74
Derivatives: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382462/docs#determining-dc50-and-dmax-values-
for-conjugate-74-derivatives-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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